Cas no 924655-39-0 (4-chloro-1-triisopropylsilyl-pyrrolo[2,3-b]pyridine-5-carbaldehyde)

• Product Name: 4-chloro-1-triisopropylsilyl-pyrrolo[2,3-b]pyridine-5-carbaldehyde
• CAS No: 924655-39-0
• MF: C₁₇H₂₅ClN₂OSi
• MW: 336.931704282761
• MDL: MFCD11616390
• CID: 832968
• PubChem ID: 49759045
• Update Time: 2025-06-08

4-chloro-1-triisopropylsilyl-pyrrolo[2,3-b]pyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde, 4-chloro-1-[tris(1-methylethyl)silyl]-
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde, 4-chloro-1-[tris(1-methylethyl)silyl]-
• 4-chloro-1-tri(propan-2-yl)silylpyrrolo[2,3-b]pyridine-5-carbaldehyde
• 4-Chloro-1-triisopropylsilyl-1H-pyrrolo-[2,3-b]pyridine-5-carbaldehyde
• 1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXALDEHYDE,4-CHLORO-1-[TRIS(1-METHYLETHYL)SILYL]
• 4-chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
• 4-CHLORO-1-[TRIS(1-METHYLETHYL)SILYL]-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXALDEHYDE
• 4-chloro-1-triisopropylsilanyl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
• 4-chloro-1-triisopropylsilyl-pyrrolo[2,3-b]pyridine-5-carbaldehyde
• SCHEMBL1135029
• P11168
• 4-Chloro-1-[tris(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde,4-chloro-1-[tris(1-methylethyl)silyl]-
• 924655-39-0
• CS-0004146
• A857473
• DTXSID00677998
• AODIUYZQLDRJKC-UHFFFAOYSA-N
• PB17853
• 4-Chloro-1-[tri(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde

• MDL： MFCD11616390
• Inchi： 1S/C17H25ClN2OSi/c1-11(2)22(12(3)4,13(5)6)20-8-7-15-16(18)14(10-21)9-19-17(15)20/h7-13H,1-6H3
• InChI Key： AODIUYZQLDRJKC-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CN=C2C=1C=CN2[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 336.14200
• Monoisotopic Mass: 336.1424677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 5.52580

Additional information on 4-chloro-1-triisopropylsilyl-pyrrolo[2,3-b]pyridine-5-carbaldehyde

Comprehensive Overview of 4-chloro-1-triisopropylsilyl-pyrrolo[2,3-b]pyridine-5-carbaldehyde (CAS No. 924655-39-0)

The compound 4-chloro-1-triisopropylsilyl-pyrrolo[2,3-b]pyridine-5-carbaldehyde (CAS No. 924655-39-0) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a pyrrolo[2,3-b]pyridine core, makes it a valuable building block for the development of novel therapeutics, particularly in the fields of oncology and neurology. Researchers and chemists are increasingly interested in this compound due to its potential role in drug discovery and medicinal chemistry.

One of the key features of 4-chloro-1-triisopropylsilyl-pyrrolo[2,3-b]pyridine-5-carbaldehyde is its triisopropylsilyl (TIPS) protecting group, which enhances its stability and reactivity in synthetic pathways. This attribute is particularly relevant in cross-coupling reactions, a hot topic in modern organic chemistry. The compound’s aldehyde functionality also allows for further derivatization, enabling the creation of diverse molecular architectures. Such versatility aligns with the growing demand for highly functionalized intermediates in the pharmaceutical industry.

In recent years, the scientific community has shown heightened interest in heterocyclic compounds, especially those containing nitrogen-rich scaffolds like pyrrolopyridines. These structures are frequently explored for their bioactive properties, including kinase inhibition and antimicrobial activity. The 4-chloro-1-triisopropylsilyl-pyrrolo[2,3-b]pyridine-5-carbaldehyde fits into this trend, as its core structure is analogous to several FDA-approved drugs. This connection has spurred discussions in academic forums and research publications, making it a sought-after compound for targeted synthesis projects.

From a synthetic perspective, the compound’s CAS No. 924655-39-0 is often referenced in patent literature and technical databases, highlighting its role in proprietary drug development. Its use in high-throughput screening (HTS) assays further underscores its importance in identifying lead compounds for therapeutic applications. Given the rising popularity of AI-driven drug design, this intermediate is also being studied for its compatibility with computational chemistry tools, such as molecular docking and virtual screening.

Another area of interest is the compound’s potential in green chemistry initiatives. Researchers are investigating its synthesis under catalyst-free conditions or using biodegradable reagents, aligning with global sustainability goals. This focus on eco-friendly synthesis resonates with the broader shift toward environmentally conscious practices in the chemical industry.

In summary, 4-chloro-1-triisopropylsilyl-pyrrolo[2,3-b]pyridine-5-carbaldehyde (CAS No. 924655-39-0) represents a critical intermediate in modern chemical research. Its structural complexity, functional versatility, and relevance to drug discovery make it a compound of enduring interest. As the scientific community continues to explore its applications, this molecule is poised to play a pivotal role in advancing pharmaceutical innovation and synthetic methodology.